Cas no 951677-39-7 (2,3-Dichloropyridine-4-boronic acid)

2,3-Dichloropyridine-4-boronic acid structure

951677-39-7 structure

Product Name:2,3-Dichloropyridine-4-boronic acid

CAS No:951677-39-7

MF:C₅H₄BCl₂NO₂

MW:191.807759284973

MDL:MFCD04038756

CID:69656

PubChem ID:354333974

Update Time:2024-10-25

2,3-Dichloropyridine-4-boronic acid Chemical and Physical Properties

Names and Identifiers

- 2,3-Dichloropyridine-4-boronic acid
- 2,3-Dichloropyridine-4-boronic Acid (contains varying amounts of Anhydride)
- 2,3-Dichloro-4-pyridineboronic acid
- 2,3-Dichloro-4-pyridylboronic Acid (contains varying amounts of Anhydride)
- (2,3-dichloropyridin-4-yl)boronic Acid
- 2,3-dichloropyridin-4-ylboronic acid
- 2,3-dichloro-4-pyridineboronicacid
- PubChem7941
- ABRTZUPJNVJMHP-UHFFFAOYSA-N
- BCP21923
- 2,3-Dichloro-4-pyridylboronic Acid
- SBB071151
- OR9329
- FCH919654
- B-(2,3-Dichloro-4-pyridinyl)boronic acid (ACI)
- (2,3-Dichloro-4-pyridyl)boronic acid
- 2,3-dichloropyridine-4-boronic acid, AldrichCPR
- AC-33489
- D5081
- AKOS005256994
- CHEMBL3236588
- 951677-39-7
- CS-W010716
- EN300-7368005
- DB-027543
- DTXSID40392855
- SCHEMBL4290135
- BP-10415
- SY050456
- J-506938
- GS-6643
- MFCD04038756
- AB17192
- MDL： MFCD04038756
- Inchi： 1S/C5H4BCl2NO2/c7-4-3(6(10)11)1-2-9-5(4)8/h1-2,10-11H
- InChI Key： ABRTZUPJNVJMHP-UHFFFAOYSA-N
- SMILES： ClC1C(Cl)=C(B(O)O)C=CN=1

Computed Properties

Exact Mass: 190.971
Monoisotopic Mass: 190.971
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 138
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 53.4

Experimental Properties

Color/Form: No data available
Density: 1.5600
Melting Point: 141°C(lit.)
Boiling Point: 375.7℃ at 760 mmHg
Flash Point: 146.5±28.4 °C
Refractive Index: 1.58
Solubility: Soluble in organic solvents.
PSA: 53.35000
LogP: 0.06820

2,3-Dichloropyridine-4-boronic acid Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：Store at room temperature

2,3-Dichloropyridine-4-boronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D118367-1g	2,3-Dichloropyridine-4-boronic acid	951677-39-7	95%	1g	¥111.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D118367-250mg	2,3-Dichloropyridine-4-boronic acid	951677-39-7	95%	250mg	¥46.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D118367-25g	2,3-Dichloropyridine-4-boronic acid	951677-39-7	95%	25g	¥1357.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D118367-5g	2,3-Dichloropyridine-4-boronic acid	951677-39-7	95%	5g	¥340.90	2023-09-03
Chemenu	CM137052-5g	2,3-Dichloro-4-pyridineboronic acid	951677-39-7	0.95	5g	$80	2021-08-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D807907-250mg	2,3-Dichloropyridine-4-boronic acid	951677-39-7	95%	250mg	￥72.90	2022-01-11
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D807907-1g	2,3-Dichloropyridine-4-boronic acid	951677-39-7	95%	1g	￥159.30	2022-01-11
Apollo Scientific	OR9329-1g	2,3-Dichloropyridine-4-boronic acid	951677-39-7	98+%	1g	£17.00	2025-03-21
Apollo Scientific	OR9329-5g	2,3-Dichloropyridine-4-boronic acid	951677-39-7	98+%	5g	£26.00	2025-03-21
ChemScence	CS-W010716-5g	2,3-Dichloropyridine-4-boronic acid	951677-39-7	99.18%	5g	$72.0	2022-04-26

2,3-Dichloropyridine-4-boronic acid Production Method

Production Method 1

2402-77-9

951677-39-7

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran , Hexane ; -78 °C; 3 h, -78 °C
1.2 Reagents: Triisopropyl borate ; -78 °C; 1 h, -78 °C
1.3 Reagents: Water ; overnight, -78 °C → rt
1.4 Reagents: Hydrogen bromide Solvents: Water ; pH 6

Reference

: (Dimethoxy- and dihalopyridyl)boronic acids and highly functionalized heteroarylpyridines by Suzuki cross-coupling reactions

Smith, Amy E.; Clapham, Kate M.; Batsanov, Andrei S.; Bryce, Martin R.; Tarbit, Brian, European Journal of Organic Chemistry, 2008, (8), 1458-1463

Production Method 2

2402-77-9

951677-39-7

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; -78 °C; 90 min, -78 °C
1.2 Reagents: Triisopropyl borate ; 1 h, -78 °C
1.3 Reagents: Ammonium chloride Solvents: Water

Reference